Cas no 26064-81-3 (Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-)

Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis- structure
26064-81-3 structure
Product Name:Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-
CAS No:26064-81-3
MF:C10H11FN2O2
MW:210.204945802689
CID:1425226
Update Time:2024-08-15

Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-
    • Inchi: 1S/C10H11FN2O2/c1-6(14)12-8-3-4-9(11)10(5-8)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)
    • InChI Key: KAEPFWLDDYQWNP-UHFFFAOYSA-N
    • SMILES: C1(NC(=O)C)=CC=C(F)C(NC(=O)C)=C1

Computed Properties

  • Exact Mass: 210.08053
  • Monoisotopic Mass: 210.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Melting Point: 189-190 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 449.8±40.0 °C(Predicted)
  • PSA: 58.2
  • pka: 13.62±0.70(Predicted)
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